Cas no 2228315-79-3 (2-chloro-1-(2-methanesulfonylphenyl)ethan-1-one)

• Product Name: 2-chloro-1-(2-methanesulfonylphenyl)ethan-1-one
• CAS No: 2228315-79-3
• MF: C₉H₉ClO₃S
• MW: 232.683960676193
• CID: 6128667
• PubChem ID: 153852520
• Update Time: 2025-06-13

2-chloro-1-(2-methanesulfonylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2-methanesulfonylphenyl)ethan-1-one
• 2228315-79-3
• EN300-2003639

• Inchi： 1S/C9H9ClO3S/c1-14(12,13)9-5-3-2-4-7(9)8(11)6-10/h2-5H,6H2,1H3
• InChI Key： TUJLTIZIROLDEY-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=CC=1S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 231.9960930g/mol
• Monoisotopic Mass: 231.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.6Ų

Additional information on 2-chloro-1-(2-methanesulfonylphenyl)ethan-1-one

Introduction to 2-chloro-1-(2-methanesulfonylphenyl)ethan-1-one (CAS No. 2228315-79-3)

2-chloro-1-(2-methanesulfonylphenyl)ethan-1-one, identified by the CAS number 2228315-79-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a chlorinated acetyl group attached to a phenyl ring substituted with a methanesulfonyl group, has garnered attention due to its versatile structural framework and potential applications in synthetic chemistry and drug development.

The structural motif of 2-chloro-1-(2-methanesulfonylphenyl)ethan-1-one consists of a central acetyl chloride moiety, which is highly reactive and serves as a key intermediate in various chemical transformations. The presence of the chloro substituent enhances its electrophilicity, making it a valuable reagent in nucleophilic substitution reactions. Additionally, the methanesulfonyl group appended to the phenyl ring introduces polarity and functionality, influencing both its solubility and reactivity profiles.

In recent years, this compound has been explored in the synthesis of biologically active molecules. The combination of electron-withdrawing and electron-donating groups in its structure allows for fine-tuning of electronic properties, which is crucial for designing molecules with specific pharmacological targets. Researchers have leveraged its reactivity to develop novel heterocyclic compounds, which are known for their therapeutic potential in addressing various diseases.

One of the most compelling aspects of 2-chloro-1-(2-methanesulfonylphenyl)ethan-1-one is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous cancers and inflammatory diseases. By modifying the structure of this compound, chemists have been able to develop derivatives that exhibit potent inhibitory effects against specific kinases. For instance, studies have shown that certain analogs derived from 2-chloro-1-(2-methanesulfonylphenyl)ethan-1-one can selectively inhibit tyrosine kinases, offering promising leads for the development of targeted therapies.

The methanesulfonyl group in 2-chloro-1-(2-methanesulfonylphenyl)ethan-1-one also contributes to its utility as a building block in medicinal chemistry. This group can participate in various reactions, including sulfoxidation and sulfonation, allowing for further functionalization. Such modifications are essential for optimizing pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug development.

Recent advancements in computational chemistry have further enhanced the understanding of 2-chloro-1-(2-methanesulfonylphenyl)ethan-1-one's reactivity. Molecular modeling studies have revealed insights into how different substituents influence its interaction with biological targets. These insights have guided the design of more effective derivatives with improved binding affinities and selectivity. For example, computational analyses have identified that subtle changes in the phenyl ring's substitution pattern can significantly alter the compound's affinity for certain protein targets.

Another area where 2-chloro-1-(2-methanesulfonylphenyl)ethan-1-one has shown promise is in the synthesis of fluorescent probes. Fluorescent dyes are widely used in biochemical assays and imaging techniques to visualize biological processes at the molecular level. The unique electronic structure of this compound makes it an excellent candidate for designing probes that emit light under specific conditions. Such probes have been instrumental in studying dynamic cellular events, such as protein-protein interactions and metabolic pathways.

The versatility of 2-chloro-1-(2-methanesulfonylphenyl)ethan-1-one extends to material science as well. Its ability to undergo cross-coupling reactions with various organic substrates has made it valuable in the synthesis of advanced materials. For instance, researchers have utilized this compound to prepare conjugated polymers that exhibit exceptional optoelectronic properties. These polymers are being explored for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, 2-chloro-1-(2-methanesulfonylphenyl)ethan-1-one (CAS No. 2228315-79-3) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it a valuable tool in pharmaceutical research, enabling the development of novel therapeutics targeting various diseases. Additionally, its utility in synthetic chemistry and material science underscores its importance as a building block for innovative applications. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of scientific discovery.